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Compound of Interest

Compound Name:
2-(4-Chloro-2-

methylphenoxy)ethanol

Cat. No.: B1294840 Get Quote

An In-depth Technical Guide to 2-(4-Chloro-2-methylphenoxy)ethanol

This technical guide provides a comprehensive overview of the chemical 2-(4-Chloro-2-
methylphenoxy)ethanol, intended for researchers, scientists, and professionals in drug

development. It consolidates critical data from various sources into a structured format,

including physical and chemical properties, toxicological information, and safety protocols.

Chemical Identification and Properties
2-(4-Chloro-2-methylphenoxy)ethanol is a chemical compound with the CAS number 36220-

29-8.[1] Its molecular formula is C9H11ClO2.[1]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 186.64 g/mol [1]

Exact Mass 186.045 Da [1]

Density 1.198 g/cm³ [1]

Boiling Point 294.5°C at 760 mmHg [1]

Flash Point 131.9°C [1]

Refractive Index 1.539 [1]

Topological Polar Surface Area 29.5 Å² [1]

XLogP3 3 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]

Hazard Identification and Classification
The hazard classification for a related compound, Ethyl 4-(4-Chloro-2-methylphenoxy)butyrate,

indicates that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]

While this is not the exact same molecule, it suggests that caution should be exercised when

handling phenoxy-based compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.echemi.com/products/pd180727161624-2-4-chloro-2-methyl-phenoxyethanol.html
https://www.tcichemicals.com/BE/en/sds/E1149_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification (Illustrative)

Hazard Pictograms

Signal Word

Acute Toxicity (Oral)
Category 4 !

Acute Aquatic Hazard
Category 1  GHS09 

Long-term Aquatic Hazard
Category 1

Warning

Click to download full resolution via product page

GHS Hazard Pictograms and Signal Word.

Toxicological Data
Toxicological data for the closely related compound, Ethyl 4-(4-Chloro-2-

methylphenoxy)butyrate, provides insight into the potential hazards.

Table 2: Acute Toxicity Data for a Related Compound

Route Species Test Value Source

Oral Rat LD50 1420 mg/kg [2]

Skin Rat LD50 >4 g/kg [2]

Inhalation Rat LC50 3000 mg/m³ [2]

Intraperitoneal Rat LD50 870 mg/kg [2]
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Experimental Protocols
Detailed experimental protocols for 2-(4-Chloro-2-methylphenoxy)ethanol are not readily

available in the public domain. However, based on safety data sheets for similar chemical

structures, standard laboratory procedures for handling, storage, and disposal should be

followed.

First Aid Measures
A standardized workflow for first aid is crucial when handling potentially hazardous chemicals.

Chemical Exposure Occurs

Assess Nature of Exposure

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhaled

Ingestion

Swallowed

Wash with plenty of soap and water. Rinse cautiously with water for several minutes. Move person to fresh air. Rinse mouth. Do NOT induce vomiting.

Seek Immediate Medical Attention
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First Aid Workflow for Chemical Exposure.

Handling and Storage
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Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.[3] Ensure adequate ventilation to avoid inhalation of vapors.[2]

Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5] Keep

away from heat, sparks, and open flames.[4][5]

Spill and Disposal
In the event of a spill, a clear and logical response is necessary to ensure safety and minimize

environmental contamination.
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Chemical Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill with Inert Material

Collect Absorbed Material

Dispose of in Accordance with Regulations

Decontaminate Spill Area

Click to download full resolution via product page

Workflow for Chemical Spill Response.

Spill Response: For a spill, remove all sources of ignition.[4][5] Use a non-combustible

absorbent material to clean up the spill and place it in a suitable container for disposal.[6]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2] Avoid release to the environment.[2]
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Conclusion
While comprehensive data on 2-(4-Chloro-2-methylphenoxy)ethanol is limited, the available

information, supplemented with data from structurally similar compounds, allows for a

foundational understanding of its properties and potential hazards. The provided tables and

diagrams offer a clear and concise reference for laboratory professionals. It is imperative to

handle this chemical with care, adhering to standard safety protocols to mitigate risks. Further

research into the specific toxicological profile and biological effects of this compound is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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